N-(1-cyanocyclohexyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]-N-methylacetamide

• IUPAC Name: N-(1-cyanocyclohexyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]-N-methylacetamide
• InChI: InChI=1S/C19H26N4O3/c1-21(19(15-20)7-3-2-4-8-19)17(24)14-22-9-11-23(12-10-22)18(25)16-6-5-13-26-16/h5-6,13H,2-4,7-12,14H2,1H3
• InChI Key: RCXIWRLJVBYLTC-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CN1CCN(CC1)C(=O)C2=CC=CO2)C3(CCCCC3)C#N
• Molecular Formula: C19H26N4O3
• Molecular Weight: 358.4 g/mol

Description

N-(1-cyanocyclohexyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]-N-methylacetamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase. This compound has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Scientific Research Applications

Synthesis and Derivatives

• Synthesis of Ketamine Derivatives : A study by Masaud et al. (2022) utilized the Mannich reaction to synthesize novel derivatives of ketamine, aiming to explore therapeutic potentials beyond its well-known anesthetic properties. This research is significant for developing new chemically modified entities with potential clinical applications (Masaud et al., 2022).

• Development of σ Receptor Ligands : Research by Abate et al. (2011) focused on creating analogues of σ receptor ligand PB28 with added polar functionality and reduced lipophilicity, aiming for potential use as positron emission tomography radiotracers. This highlights the role of structural modification in enhancing the diagnostic applications of synthetic compounds (Abate et al., 2011).

Pharmacological Applications

• Antidepressant and Antianxiety Activities : Kumar et al. (2017) synthesized a novel series of compounds with the potential for antidepressant and antianxiety activities, showcasing the therapeutic application possibilities of these derivatives (Kumar et al., 2017).

• Fungicidal and Herbicidal Activities : Wang et al. (2015) reported the synthesis of novel furan/thiophene and piperazine-containing compounds demonstrating significant fungicidal and herbicidal activities. This suggests the agricultural application of such synthetic derivatives in protecting crops against fungi and weeds (Wang et al., 2015).

Material Science Applications

• Electrical and Photoelectrical Behaviour : Sharma et al. (1995) explored the electrical and photoelectrical properties of furazano[3,4-b]piperazine and its doped derivatives, indicating the potential use of such compounds in electronic devices and sensors (Sharma et al., 1995).